Cas no 1617-18-1 (But-3-enoic acid ethyl ester)

But-3-enoic acid ethyl ester Properties

Names and Identifiers

• 3-Butenoic acid, ethylester
• ETHYL 3-BUTENOATE
• but-3-enoic acid ethyl ester
• ethyl but-3-enoate
• ethyl vinylacetate
• vinyl acetic acid ethyl ester
• Vinylacetic acid ethyl ester
• 3-Butenoic acid ethyl ester
• AI3-17636
• MFCD07779251
• DTXSID9074698
• SB34050
• 1617-18-1
• NSC44507
• Z833FH4K85
• NS00025274
• NSC-44507
• ethylbut-3-enoate
• FT-0693317
• NSC 44507
• AKOS024260320
• SCHEMBL12115337
• SY025896
• BUT-3-ENOIC ACID ETHYL ESTER (CONTAINS <30PPM MEHQ AS INHIBITOR)
• SCHEMBL23027
• Benzenepropanoic acid, 4-bromo-.beta.-oxo-, ethyl ester
• AMY30553
• 3-BUTENOIC ACID, ETHYL ESTER
• BUT-3-ENOIC ACID ETHYL ESTER
• Ethyl 3-butenoate
• DB-027027
• +Expand

• MDL： MFCD07779251
• InChIKey： BFMKFCLXZSUVPI-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H10O2/c1-3-5-6(7)8-4-2/h3H,1,4-5H2,2H3
• SMILES： C=CCC(=O)OCC

Computed Properties

• Exact Mass: 114.06800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 114.068
• Heavy Atom Count: 8
• Complexity: 86.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 1.12560
• PSA: 26.30000
• Refractive Index: 1.4105
• Boiling Point: 117 ºC
• Melting Point: 37.22°C (estimate)
• Vapor Pressure: 17.6±0.2 mmHg at 25°C
• Flash Point: 31 ºC
• Density: 0.904

But-3-enoic acid ethyl ester Security Information

• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

But-3-enoic acid ethyl ester Customs Data

• HS CODE：2916190090
• Customs Data：

  China Customs Code:

  2916190090

  Overview:

  2916190090 Other unsaturated acyclic monocarboxylic acids(Including its anhydride\Acyl halide,Peroxides and peroxyacids and their derivatives).Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2916190090 unsaturated acyclic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%